Cas no 111198-02-8 (1-(Phenoxymethyl)-1H-benzotriazole)

1-(Phenoxymethyl)-1H-benzotriazole is a benzotriazole derivative characterized by its phenoxymethyl substitution at the 1-position of the benzotriazole ring. This compound exhibits notable stability and reactivity, making it useful in organic synthesis and coordination chemistry. Its structure allows for applications as a ligand or intermediate in the preparation of more complex heterocyclic compounds. The phenoxymethyl group enhances solubility in organic solvents, facilitating its use in various reaction conditions. Additionally, the benzotriazole core provides potential corrosion inhibition properties, similar to related derivatives. The compound’s well-defined molecular framework ensures reproducibility in synthetic processes, supporting its utility in research and industrial applications.
1-(Phenoxymethyl)-1H-benzotriazole structure
111198-02-8 structure
Product Name:1-(Phenoxymethyl)-1H-benzotriazole
CAS No:111198-02-8
MF:C13H11N3O
MW:225.245942354202
MDL:MFCD00674103
CID:129164
PubChem ID:24870302
Update Time:2025-08-03

1-(Phenoxymethyl)-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1-(PHENOXYMETHYL)-1H-BENZOTRIAZOLE
    • 1-(phenoxymethyl)benzotriazole
    • 1-(phenoxymethyl)-1H-1,2,3-benzotriazole
    • 1-phenoxymethyl-1H-benzotriazole
    • 1-phenoxymethylbenzotriazole
    • AC1LD1E6
    • ACMC-20ds57
    • CTK4A7224
    • SureCN3463660
    • 1-(PHENOXYMETHYL)-1H-BENZO[D][1,2,3]TRIAZOLE
    • AKOS015889202
    • SCHEMBL3463660
    • 1H-1,2,3-benzotriazole, 1-(phenoxymethyl)-
    • J-002540
    • FD10617
    • 1-(Phenoxymethyl)-1H-benzotriazole, 97%
    • FT-0663113
    • MFCD00674103
    • 111198-02-8
    • InChI=1/C13H11N3O/c1-2-6-11(7-3-1)17-10-16-13-9-5-4-8-12(13)14-15-16/h1-9H,10H
    • DTXSID70348800
    • 1H-Benzotriazole, 1-(phenoxymethyl)-
    • 1-(Phenoxymethyl)-1H-benzotriazole,97%
    • 1H-Benzotriazole,1-(phenoxymethyl)-
    • 1-(Phenoxymethyl)-1H-benzotriazole
    • MDL： MFCD00674103
    • Inchi： 1S/C13H11N3O/c1-2-6-11(7-3-1)17-10-16-13-9-5-4-8-12(13)14-15-16/h1-9H,10H2
    • InChI Key： XZWVGFYDCFRPDZ-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=CC=1)CN1C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 225.09033
  • Monoisotopic Mass: 225.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 39.9Ų

Experimental Properties

  • Color/Form: Colorless or light yellow crystals
  • Melting Point: 68-71 °C (lit.)
  • PSA: 39.94
  • LogP: 2.46780
  • Solubility: Soluble in gasoline \ benzene \ acetone and other organic solvents, insoluble in water

1-(Phenoxymethyl)-1H-benzotriazole Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xi
  • Risk Phrases：36/37/38
  • Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36

1-(Phenoxymethyl)-1H-benzotriazole Pricemore >>

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abcr
AB483370-250 mg
1-(Phenoxymethyl)-1H-benzo[d][1,2,3]triazole; .
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Y1252432-5g
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abcr
AB483370-250mg
1-(Phenoxymethyl)-1H-benzo[d][1,2,3]triazole; .
 111198-02-8
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1PlusChem
1P007U5H-250mg
1H-Benzotriazole,1-(phenoxymethyl)-
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1P007U5H-1g
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1-(Phenoxymethyl)-1H-benzotriazole Related Literature

  • 1. Convenient one-pot method for the preparation of polysubstituted benzo[b]- and naphtho[1,2-b]-furans and -thiophenes
    Alan R. Katritzky,Larisa Serdyuk,Linghong Xie J. Chem. Soc. Perkin Trans. 1 1998 1059
  • 2. The chemistry of N-substituted benzotriazoles. Part 1.1-(Chloromethyl)benzotriazole
    Alan R. Katritzky,Stanislaw Rachwal,Kenneth C. Caster,Fatma Mahni,Kam Wah Law,Olga Rubio J. Chem. Soc. Perkin Trans. 1 1987 781

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